Cas no 1910766-97-0 (ethyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride)

• Product Name: ethyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride
• CAS No: 1910766-97-0
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 4709596
• Update Time: 2025-06-08

ethyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-AMINO-2-(PYRIDIN-2-YL)ACETATE HCL
• ETHYL 2-AMINO-2-(PYRIDIN-2-YL)ACETATE HYDROCHLORIDE
• QOWUMHQAOQLAAC-UHFFFAOYSA-N
• Ethyl 2-(2-pyridinyl)-DL-glycinate
• SB21723
• ethyl 2-amino-2-(2-pyridyl)acetate hydrochloride
• ethyl 2-amino-2-(2-pyridinyl)acetate hydrochloride
• ethyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride

• Inchi： 1S/C9H12N2O2.ClH/c1-2-13-9(12)8(10)7-5-3-4-6-11-7;/h3-6,8H,2,10H2,1H3;1H
• InChI Key： QOWUMHQAOQLAAC-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C(C1C=CC=CN=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 173
• Topological Polar Surface Area: 65.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride

Professional Introduction to Ethyl 2-amino-2-(pyridin-2-yl)acetate Hydrochloride (CAS No. 1910766-97-0)

Ethyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride, identified by the CAS number 1910766-97-0, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its versatile applications in drug development and as a key intermediate in synthetic organic chemistry. The structural features of this molecule, particularly the presence of both amino and pyridine functional groups, make it a valuable candidate for further exploration in medicinal chemistry.

The ethyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride molecule exhibits a unique combination of chemical properties that make it suitable for various biochemical interactions. The pyridine ring, a well-known pharmacophore, contributes to the compound's ability to interact with biological targets, while the amino group provides a site for further functionalization. These characteristics have positioned this compound as a promising candidate for the synthesis of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The pyridin-2-yl moiety in ethyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride has been particularly studied for its potential role in enhancing the efficacy of drugs targeting central nervous system (CNS) disorders. Preliminary studies suggest that this compound may have neuroprotective properties, making it a potential lead compound for further investigation.

The hydrochloride salt form of ethyl 2-amino-2-(pyridin-2-yl)acetate enhances the solubility and stability of the compound, making it more suitable for pharmaceutical applications. This form is particularly advantageous in drug formulation, as it allows for better control over dosage and improved bioavailability. The hydrochloride salt also facilitates easier handling and storage, which is crucial for industrial-scale production.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. The use of molecular modeling techniques has been instrumental in understanding the interactions between ethyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride and its potential biological targets. These studies have provided valuable insights into the compound's mechanism of action and have guided the design of more effective derivatives.

The synthesis of ethyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies has allowed for the efficient production of this compound on an industrial scale. Researchers have explored various catalytic systems and reaction conditions to optimize yield and purity, ensuring that the final product meets pharmaceutical standards.

In conclusion, ethyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride (CAS No. 1910766-97-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable chemical properties make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, its importance in the field of medicinal chemistry is likely to grow.